Cas no 136779-28-7 ((+)-1,2-Bis((2S,5S)-2,5-diethylphospholano)benzene)

(+)-1,2-Bis((2S,5S)-2,5-diethylphospholano)benzene structure
136779-28-7 structure
Product Name:(+)-1,2-Bis((2S,5S)-2,5-diethylphospholano)benzene
CAS No:136779-28-7
MF:C22H36P2
MW:362.468768119812
MDL:MFCD00142321
CID:901410
PubChem ID:24884986
Update Time:2025-04-19

(+)-1,2-Bis((2S,5S)-2,5-diethylphospholano)benzene Chemical and Physical Properties

Names and Identifiers

    • (+)-1,2-bis[(2s,5s)-2,5-diethylphospholano]benzene
    • (2S,5S)-1-[2-[(2S,5S)-2,5-diethylphospholan-1-yl]phenyl]-2,5-diethylphospholane
    • UNII-FRI8026KMA
    • (S,S)-Et-DuPhos
    • FRI8026KMA
    • (S,S)-ET-DUPHOS [MI]
    • Ethyl-duphos, (S,S)-
    • 1,2-Bis((2S,5S)-2,5-diethylphospholan-1-yl)benzene
    • AKOS030621902
    • (S,S)-Ethyl-DUPHOS
    • (+)-1,2-Bis[(2S,5S)-2,5-diethylphospholano]benzene, kanata purity
    • BP-12308
    • DTXSID60159927
    • (+)-1,2-Bis((2S,5S)-2,5-diethylphospholano)benzene
    • E74089
    • SCHEMBL12446373
    • (2S,5S)-1-{2-[(2S,5S)-2,5-DIETHYLPHOSPHOLAN-1-YL]PHENYL}-2,5-DIETHYLPHOSPHOLANE
    • 136779-28-7
    • J-006908
    • Phospholane, 1,1'-(1,2-phenylene)bis(2,5-diethyl-, (2S,2'S,5S,5'S)-
    • CS-0092893
    • Q27278150
    • MFCD00142321
    • AS-72306
    • Phospholane, 1,1'-(1,2-phenylene)bis[2,5-diethyl-, (2S,2'S,5S,5'S)-
    • 1,2-Bis((2S,5S)-2,5-diethylphospholano)benzene
    • (+)-Duphos
    • MDL： MFCD00142321
    • Inchi： 1S/C22H36P2/c1-5-17-13-14-18(6-2)23(17)21-11-9-10-12-22(21)24-19(7-3)15-16-20(24)8-4/h9-12,17-20H,5-8,13-16H2,1-4H3/t17-,18-,19-,20-/m0/s1
    • InChI Key： GVVCHDNSTMEUCS-MUGJNUQGSA-N
    • SMILES： P1(C2=CC=CC=C2P2[C@@H](CC)CC[C@@H]2CC)[C@@H](CC)CC[C@@H]1CC

Computed Properties

  • Exact Mass: 362.22900
  • Monoisotopic Mass: 362.22922514g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: Colorless viscous liquid
  • Density: 1.010 g/mL at 25 °C
  • Flash Point: >230 °F
  • Refractive Index: n20/D 1.581
  • PSA: 27.18000
  • LogP: 6.60300
  • Solubility: Not determined
  • Specific Rotation: +265° (c 1, hexane)
  • Sensitiveness: Air Sensitive

(+)-1,2-Bis((2S,5S)-2,5-diethylphospholano)benzene Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B016037-50mg
(+)-1,2-Bis((2S,5S)-2,5-diethylphospholano)benzene
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TRC
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(+)-1,2-Bis((2S,5S)-2,5-diethylphospholano)benzene
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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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(+)-1,2-Bis[(2S,5S)-2,5-diethyl-1-phospholanyl]benzene
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 136779-28-7 98%
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 ￥651.0 2022-02-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA02219-500mg
1,2-Bis((2S,5S)-2,5-diethylphospholan-1-yl)benzene
 136779-28-7 -
500mg
 ¥4638.0 2024-07-19

(+)-1,2-Bis((2S,5S)-2,5-diethylphospholano)benzene Production Method

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